Cas no 685533-75-9 (Benzenemethanamine, 3-(4-pyridinyloxy)- (9CI))

• Product Name: Benzenemethanamine, 3-(4-pyridinyloxy)- (9CI)
• CAS No: 685533-75-9
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 1022855
• PubChem ID: 45091650
• Update Time: 2025-04-20

Benzenemethanamine, 3-(4-pyridinyloxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-(4-pyridinyloxy)- (9CI)
• (3-pyridin-4-yloxyphenyl)methanamine
• A1-05254
• 685533-75-9
• FT-0743552
• AKOS010969683
• Benzenemethanamine,3-(4-pyridinyloxy)-(9ci)
• DTXSID70666879
• SCHEMBL100121
• 1-{3-[(Pyridin-4-yl)oxy]phenyl}methanamine
• DA-03611

• Inchi： 1S/C12H12N2O/c13-9-10-2-1-3-12(8-10)15-11-4-6-14-7-5-11/h1-8H,9,13H2
• InChI Key： HEZVDGSFVTWEBA-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CC=1)C1=CC=CC(CN)=C1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 48.1Ų